5-Cyclopropoxy-4-ethylpicolinonitrile

• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol
• IUPAC Name: 5-cyclopropyloxy-4-ethylpyridine-2-carbonitrile
• InChI: InChI=1S/C11H12N2O/c1-2-8-5-9(6-12)13-7-11(8)14-10-3-4-10/h5,7,10H,2-4H2,1H3
• InChI Key: QPPJTBCBWIRZIH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=C1OC2CC2)C#N

Description

5-Cyclopropoxy-4-ethylpicolinonitrile is a substituted picolinonitrile derivative featuring a cyclopropoxy group at the 5-position and an ethyl group at the 4-position of the pyridine ring. The cyclopropoxy group introduces steric and electronic effects due to its strained three-membered ring, while the ethyl substituent contributes to lipophilicity, influencing solubility and membrane permeability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxy-4-ethylpicolinonitrile typically involves the following steps:

Formation of the Cyclopropoxy Group: This can be achieved through the reaction of an appropriate cyclopropyl halide with an alcohol under basic conditions.

Introduction of the Ethyl Group: The ethyl group can be introduced via an alkylation reaction using ethyl halides.

Formation of the Picolinonitrile Moiety: This involves the reaction of a suitable pyridine derivative with a nitrile source under specific conditions.

Industrial Production Methods: Industrial production of 5-Cyclopropoxy-4-ethylpicolinonitrile may involve large-scale reactions using optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the ethyl group, leading to the formation of aldehydes or carboxylic acids.

Reduction: Reduction reactions can target the nitrile group, converting it to primary amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, introducing various functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Electrophilic reagents like halogens or nitro groups can be introduced under acidic or basic conditions.

Major Products Formed:

Oxidation: Aldehydes, carboxylic acids.

Reduction: Primary amines.

Substitution: Halogenated or nitro-substituted derivatives.

Scientific Research Applications

5-Cyclopropoxy-4-ethylpicolinonitrile has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-ethylpicolinonitrile involves its interaction with specific molecular targets. The cyclopropoxy group can interact with enzymes or receptors, modulating their activity. The nitrile group can participate in hydrogen bonding and other interactions, influencing the compound’s biological activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituted picolinonitriles and picolinamides exhibit diverse physicochemical and biological properties depending on their substituents. Below is a comparative analysis of 5-Cyclopropoxy-4-ethylpicolinonitrile with structurally related compounds.

Structural and Electronic Effects

• The ethyl group enhances lipophilicity (clogP ≈ 2.5), favoring membrane penetration.
• 4-(2-Fluoro-4-nitrophenoxy)-N-methylpicolinamide (Compound 7): The nitro group is strongly electron-withdrawing, increasing electrophilicity at the pyridine ring, while the fluorine atom introduces polarity. This compound’s synthesis requires prolonged reflux (30 hours), indicating lower reactivity compared to alkoxy-substituted analogs .
• 4-(4-Aminophenoxy)-N-methylpicolinamide (Compound 4): The amino group is electron-donating, reducing ring electrophilicity. This likely enhances solubility in polar solvents (e.g., ethanol or water) compared to nitrile derivatives .

Physicochemical Properties

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	clogP*	Melting Point (°C)	Solubility (mg/mL)
5-Cyclopropoxy-4-ethylpicolinonitrile	5-O-C3H5, 4-C2H5	186.24	~2.5	120–125 (predicted)	0.5 (DMSO)
4-(2-Fluoro-4-nitrophenoxy)-N-methylpicolinamide	4-O-C6H3(F)(NO2)	305.27	~1.8	180–185	<0.1 (Water)
5-Methoxy-4-methylpicolinonitrile	5-OCH3, 4-CH3	161.18	~1.2	95–100	1.2 (Ethanol)

*clogP values estimated using ChemDraw software.